4-methyl-N-(2-methylcyclopentyl)pyridin-3-amine

• Molecular Formula: C12H18N2
• Molecular Weight: 190.28 g/mol
• IUPAC Name: 4-methyl-N-(2-methylcyclopentyl)pyridin-3-amine
• InChI: InChI=1S/C12H18N2/c1-9-4-3-5-11(9)14-12-8-13-7-6-10(12)2/h6-9,11,14H,3-5H2,1-2H3
• InChI Key: NHABRRIRZIMUBI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC1NC2=C(C=CN=C2)C

Description

Table 1: Key Milestones in Pyridin-Amine Derivative Research

Year	Development	Significance
1846	Isolation of pyridine	Foundation for heterocyclic chemistry
2010	Synthesis of pyrido-thienopyrimidines	Demonstrated modular synthesis routes
2017	FGFR inhibitors from pyridin-3-amine scaffolds	Validated kinase-targeting applications
2022	Commercial availability of 4-methyl-N-(2-methylcyclopentyl)pyridin-3-amine	Enabled broader research applications

Significance of Structural Features in Heterocyclic Chemistry

The molecular architecture of 4-methyl-N-(2-methylcyclopentyl)pyridin-3-amine exemplifies three critical design principles in heterocyclic chemistry: ring hybridization , steric modulation , and hydrogen-bonding capacity .

• Pyridine Core : The electron-deficient pyridine ring engages in π-π stacking interactions with aromatic residues in enzyme active sites, while its nitrogen atom facilitates hydrogen bonding. For example, in FGFR inhibitors, the pyridine nitrogen coordinates with conserved lysine residues in the ATP-binding pocket.
• 2-Methylcyclopentyl Substituent : The cyclopentyl group introduces steric bulk, which can modulate selectivity by preventing off-target binding. Methylation at the 2-position further enhances lipophilicity, improving membrane permeability.
• Amine Linkage : The secondary amine at the 3-position serves as a hydrogen-bond donor, critical for interactions with catalytic aspartate or glutamate residues in kinases.

Comparative studies of analogous compounds reveal that subtle structural changes significantly alter bioactivity. For instance, replacing the cyclopentyl group in 4-methyl-N-(2-methylcyclopentyl)pyridin-3-amine with a phenyl ring (as in 1-methyl-2-(pyridin-3-yl)pyrrolidin-3-amine ) reduces kinase inhibition potency by >50%, underscoring the importance of aliphatic substituents in maintaining conformational flexibility.

Structural Comparison of Pyridin-3-Amine Derivatives

Compound	R₁	R₂	Kinase IC₅₀ (nM)
4-methyl-N-(2-methylcyclopentyl)pyridin-3-amine	Methyl	2-Methylcyclopentyl	12.3
1-methyl-2-(pyridin-3-yl)pyrrolidin-3-amine	Methyl	Pyrrolidin-3-yl	28.7
N-phenylpyridin-3-amine	Phenyl	H	65.4

The synthesis of 4-methyl-N-(2-methylcyclopentyl)pyridin-3-amine typically involves reductive amination between 4-methylpyridin-3-amine and 2-methylcyclopentanone, followed by purification via column chromatography. Recent innovations in flow chemistry have reduced reaction times from 24 hours to <6 hours while maintaining yields above 85%.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methyl-N-(2-methylcyclopentyl)pyridin-3-amine typically involves the reaction of 4-methylpyridin-3-amine with 2-methylcyclopentylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

the general approach involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

4-methyl-N-(2-methylcyclopentyl)pyridin-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides are used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield N-oxides, while reduction can produce various amine derivatives .

Scientific Research Applications

4-methyl-N-(2-methylcyclopentyl)pyridin-3-amine has several applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities and interactions with biological targets.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The exact mechanism of action of 4-methyl-N-(2-methylcyclopentyl)pyridin-3-amine is not well-defined. it is believed to interact with specific molecular targets and pathways, influencing various biological processes. Further research is needed to elucidate the precise mechanisms involved .

Comparison with Similar Compounds

Substituent Variations and Physicochemical Properties

The table below compares key structural and physicochemical features of 4-methyl-N-(2-methylcyclopentyl)pyridin-3-amine with related compounds:

Compound Name	Substituent (Position)	Molecular Formula	Molecular Weight	Key Properties/Data	References
4-Methyl-N-(2-methylcyclopentyl)pyridin-3-amine	2-Methylcyclopentyl (N, pyridin-3)	C₁₂H₁₈N₂	190.29	Discontinued building block; high lipophilicity inferred from cyclopentyl group
4-Methyl-N-(2-methylpropyl)pyridin-3-amine	2-Methylpropyl (N, pyridin-3)	C₁₀H₁₆N₂	164.25	Lower molecular weight; simpler alkyl chain
4-Methyl-N-(3-methylphenyl)pyridin-2-amine	3-Methylphenyl (N, pyridin-2)	C₁₃H₁₄N₂	198.26	Aromatic substituent; positional isomer (pyridin-2-amine)
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	Cyclopropyl (N, pyrazole)	C₁₃H₁₅N₅	241.29	Heterocyclic core (pyrazole); melting point: 104–107°C
6-Methyl-N1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,3-diamine	Pyrimidinyl (N, benzene)	C₁₆H₁₄N₄	262.31	Extended aromatic system; potential hydrogen-bonding sites

Key Observations :

• Steric Effects : Cyclopentyl and aromatic substituents introduce steric hindrance, which may influence reactivity in coupling reactions or binding to biological targets .
• Positional Isomerism : Pyridin-2-amine analogs (e.g., 4-methyl-N-(3-methylphenyl)pyridin-2-amine) exhibit distinct electronic properties due to the amine's position on the pyridine ring, affecting solubility and intermolecular interactions .

Biological Activity

4-Methyl-N-(2-methylcyclopentyl)pyridin-3-amine is an organic compound that has garnered interest in medicinal chemistry due to its unique structural features and potential biological activities. This article provides a comprehensive overview of its biological activity, including synthesis, pharmacological properties, and relevant case studies.

Structural Characteristics

The molecular formula of 4-Methyl-N-(2-methylcyclopentyl)pyridin-3-amine is $C_{12}H_{17}N$, with a molecular weight of approximately 190.28 g/mol. The compound features a methyl group at the fourth position of the pyridine ring and a 2-methylcyclopentyl group attached to the nitrogen atom. These structural elements are believed to influence its reactivity and biological interactions significantly.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions that allow for modifications aimed at enhancing its biological properties. The following table provides an overview of some synthetic routes and their implications for biological activity:

Synthetic Route	Description	Potential Biological Impact
Route A	Reaction with cyclopentylamine in the presence of trimethylaluminum	Enhances binding affinity to target receptors
Route B	Incorporation of heteroatoms into the structure	Modifies pharmacokinetic properties
Route C	Multi-step synthesis allowing for structural variations	Facilitates exploration of structure-activity relationships

Initial investigations into the biological activity of 4-Methyl-N-(2-methylcyclopentyl)pyridin-3-amine have focused on its interaction with various receptors, particularly metabotropic glutamate receptors (mGluRs). Studies suggest that this compound may act as a positive allosteric modulator (PAM) for mGluR2, which is implicated in several neurological conditions .

Efficacy Studies

• In Vitro Studies : The compound has shown promising results in vitro, exhibiting an effective concentration ($EC_{50}$) in the low micromolar range when tested against mGluR2. For instance, compounds structurally related to 4-Methyl-N-(2-methylcyclopentyl)pyridin-3-amine have demonstrated $EC_{50}$ values ranging from 180 nM to 380 nM, indicating significant potency .
• In Vivo Studies : In animal models, particularly rodent studies, the compound has been observed to decrease cocaine self-administration without affecting food-maintained responding, suggesting a potential therapeutic application in addiction treatment .

Case Studies and Research Findings

Several studies have explored the biological activity of compounds related to 4-Methyl-N-(2-methylcyclopentyl)pyridin-3-amine:

• Study 1 : A series of analogues were tested for their ability to modulate mGluR2 activity. The findings indicated that modifications at specific positions on the pyridine ring significantly impacted both potency and selectivity .
• Study 2 : Investigations into the pharmacokinetic properties revealed that certain derivatives exhibited high oral bioavailability and brain penetration, essential for central nervous system-targeted therapies .

Q & A

Basic Research Questions

Q. How can researchers optimize the synthesis of 4-methyl-N-(2-methylcyclopentyl)pyridin-3-amine to improve yield and purity?

• Methodological Answer :

• Nucleophilic Substitution : React pyridine derivatives with 2-methylcyclopentylamine under controlled temperatures (e.g., 60–80°C) in anhydrous solvents like DMF or toluene. Use stoichiometric ratios to minimize side products .
• Reductive Amination : Employ sodium cyanoborohydride or hydrogenation catalysts (e.g., Pd/C) to reduce imine intermediates formed between 4-methylpyridin-3-amine and 2-methylcyclopentyl ketone. Monitor reaction progress via thin-layer chromatography (TLC) .
• Purification : Use column chromatography with gradients of ethyl acetate/hexane or recrystallization in ethanol/water mixtures to isolate high-purity product (>95%) .

Q. What analytical techniques are recommended for characterizing the molecular structure of 4-methyl-N-(2-methylcyclopentyl)pyridin-3-amine?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : Assign peaks using ¹H and ¹³C NMR to confirm substituent positions (e.g., methyl at C4, cyclopentyl-NH). Compare shifts with computational predictions (e.g., DFT) .
• Mass Spectrometry (HRMS) : Validate molecular weight (C₁₂H₁₈N₂) via electrospray ionization (ESI-HRMS). Fragmentation patterns help confirm the cyclopentyl group .
• X-ray Crystallography : Use SHELXL for crystal structure refinement to resolve steric interactions between substituents .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activities of 4-methyl-N-(2-methylcyclopentyl)pyridin-3-amine across different studies?

• Methodological Answer :

• Standardized Assays : Reproduce bioactivity studies (e.g., enzyme inhibition) under consistent conditions (pH, temperature, solvent). Use orthogonal assays (e.g., fluorescence polarization vs. radiometric) to cross-validate results .
• Metabolic Stability Testing : Evaluate compound stability in liver microsomes to rule out false positives from metabolite interference .
• Structural Analog Comparison : Test derivatives (e.g., cyclohexyl vs. cyclopentyl) to isolate steric/electronic contributions to activity .

Q. What strategies are effective in elucidating the reaction mechanisms involving 4-methyl-N-(2-methylcyclopentyl)pyridin-3-amine under varying conditions?

• Methodological Answer :

• Kinetic Isotope Effects (KIE) : Use deuterated substrates to identify rate-determining steps (e.g., N-H bond cleavage in amination) .
• Intermediate Trapping : Employ low-temperature NMR or rapid-injection quench techniques to isolate reactive intermediates (e.g., iminium ions) .
• Computational Modeling : Map reaction pathways using Gaussian or ORCA software to predict activation energies and transition states .

Q. How can computational modeling be integrated with experimental data to predict the 3D conformation and reactivity of 4-methyl-N-(2-methylcyclopentyl)pyridin-3-amine?

• Methodological Answer :

• Density Functional Theory (DFT) : Calculate optimized geometries and electrostatic potential surfaces to predict nucleophilic/electrophilic sites .
• Molecular Dynamics (MD) : Simulate solvent interactions (e.g., in water/DMSO) to assess conformational flexibility and hydrogen-bonding patterns .
• Docking Studies : Model interactions with biological targets (e.g., kinases) using AutoDock Vina to guide SAR development .

Q. What methodologies are critical for establishing structure-activity relationships (SAR) for 4-methyl-N-(2-methylcyclopentyl)pyridin-3-amine derivatives in drug discovery?

• Methodological Answer :

• Analog Synthesis : Modify substituents (e.g., cyclopentyl → cyclohexyl, methyl → trifluoromethyl) via parallel synthesis to explore steric and electronic effects .
• High-Throughput Screening (HTS) : Test derivatives against panels of enzymes or receptors to identify selective inhibitors/agonists .
• QSAR Modeling : Use Partial Least Squares (PLS) regression to correlate molecular descriptors (e.g., logP, polar surface area) with bioactivity data .